Cas no 1133-63-7 (3-phenylbenzene-1,2-diol)

3-phenylbenzene-1,2-diol Properties

Names and Identifiers

• [1,1'-Biphenyl]-2,3-diol
• 2,3-DIHYDROXY-BIPHENYL
• 3-phenylbenzene-1,2-diol
• (1,1'-Biphenyl)-2,3-diol
• 2,3-Biphenyldiol
• 2.3-Dihydroxy-biphenyl
• 3-Phenylcatechol
• 3-Phenylpyrocatechol
• C02526
• NS00014369
• UNII-XQT8N5388Z
• 1133-63-7
• Q27093908
• PYROCATECHOL, 3-PHENYL-
• YKOQAAJBYBTSBS-UHFFFAOYSA-N
• XQT8N5388Z
• DB02923
• J-002953
• CHEBI:16205
• CS-0353770
• 1kmy
• 1,2-BENZENEDIOL, 3-PHENYL-
• 2,3-Dihydroxy-biphenyl, for GC derivatization, >=98.0%
• DTXSID60150353
• SCHEMBL94298
• AKOS022642138
• EN300-1599481
• biphenyl-2,3-diol
• 2,3-Dihydroxybiphenyl
• G86300
• 2,3-Dihydroxy-biphenyl
• 3-phenylcatechol
• +Expand

• MDL： MFCD00155166
• InChIKey： YKOQAAJBYBTSBS-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H10O2/c13-11-8-4-7-10(12(11)14)9-5-2-1-3-6-9/h1-8,13-14H
• SMILES： C1(C2C=CC=CC=2)C=CC=C(O)C=1O

Computed Properties

• Exact Mass: 186.06800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 186.068079557g/mol
• Heavy Atom Count: 14
• Complexity: 175
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 10
• Surface Charge: 0
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• LogP: 2.76480
• PSA: 40.46000
• Melting Point: 108-113 °C
• Color/Form: Not determined.
• Solubility: Not determined

3-phenylbenzene-1,2-diol Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26-36
• Safety Instruction： S26
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Risk Phrases： 36/37/38
• Signal Word：Warning

3-phenylbenzene-1,2-diol Customs Data

• HS CODE：2907299090
• Customs Data：

  China Customs Code:

  2907299090

  Overview:

  2907299090 Other polyphenols,Phenolic alcohol.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2907299090 polyphenols; phenol-alcohols.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:5.5%.general tariff:30.0%